N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C14H19N5OS/c1-9(2)19-14(16-17-18-19)21-8-13(20)15-12-6-5-10(3)7-11(12)4/h5-7,9H,8H2,1-4H3,(H,15,20)
• InChI Key: IVPQWYARYHYXSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=NN2C(C)C)C
• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.40 g/mol

Description

N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide, also known as DMPT, is a sulfur-containing compound that has been extensively studied in recent years due to its potential applications in various fields of research. DMPT is a synthetic analog of methionine, an essential amino acid that plays a crucial role in protein synthesis and metabolism.

Mechanism of Action

N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide acts as a methionine analog and is metabolized in the body to produce methionine and other sulfur-containing compounds. Methionine is an essential amino acid that is required for protein synthesis and metabolism. N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide supplementation can increase the availability of methionine in the body, leading to improved protein synthesis and metabolism. N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has also been shown to activate the mTOR signaling pathway, which plays a crucial role in cell growth and proliferation.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has been shown to have several biochemical and physiological effects in animals and plants. In animals, N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide supplementation can improve feed efficiency, growth performance, and immune function. N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has also been shown to increase the concentration of methionine and other sulfur-containing compounds in the blood and tissues of animals. In plants, N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide can increase the activity of antioxidant enzymes, improve photosynthesis, and enhance the uptake of nutrients such as nitrogen and phosphorus.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has several advantages as a research tool, including its ability to improve protein synthesis and metabolism, activate the mTOR signaling pathway, and enhance the growth and immunity of animals and plants. However, N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide supplementation can also lead to changes in the expression of genes and proteins, which can complicate data interpretation. Additionally, the optimal dosage and duration of N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide supplementation may vary depending on the species, age, and health status of the animals or plants being studied.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide. One area of research is the development of novel N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide analogs with improved efficacy and safety profiles. Another area of research is the elucidation of the molecular mechanisms underlying the effects of N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide on protein synthesis, metabolism, and cell growth. Additionally, further studies are needed to determine the optimal dosage and duration of N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide supplementation in different species and under different conditions. Finally, the potential applications of N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide in human health and disease should be explored further.

Synthesis Methods

N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide is synthesized by reacting 2,4-dimethylphenyl isothiocyanate with 1-isopropyl-5-methyl-1H-tetrazole-5-thiol in the presence of a base such as triethylamine. The reaction yields N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide as a white crystalline powder with a melting point of 103-105°C.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has been extensively studied for its potential applications in various fields of research, including animal nutrition, aquaculture, and plant growth regulation. In animal nutrition, N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has been shown to improve feed efficiency and growth performance in pigs, chickens, and fish. In aquaculture, N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has been used as a feed additive to enhance the growth and immunity of fish and shrimp. In plant growth regulation, N-(2,4-dimethylphenyl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylacetamide has been shown to increase the yield and quality of crops such as rice, wheat, and soybean.